N,N-dimethyl-4-{[(5-oxo-3-phenyl-1,5-dihydro-4H-pyrazol-4-yliden)methyl]amino}benzenesulfonamide

• IUPAC Name: N,N-dimethyl-4-[(3-oxo-5-phenyl-1,2-dihydropyrazol-4-yl)methylideneamino]benzenesulfonamide
• InChI: InChI=1S/C18H18N4O3S/c1-22(2)26(24,25)15-10-8-14(9-11-15)19-12-16-17(20-21-18(16)23)13-6-4-3-5-7-13/h3-12H,1-2H3,(H2,20,21,23)
• InChI Key: BGFCLCCCGPGSLW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)N=CC2=C(NNC2=O)C3=CC=CC=C3
• Molecular Formula: C18H18N4O3S
• Molecular Weight: 370.4 g/mol

Description

“N,N-dimethyl-4-{[(5-oxo-3-phenyl-1,5-dihydro-4H-pyrazol-4-yliden)methyl]amino}benzenesulfonamide” is a chemical compound. It is of great interest in drug chemistry.

Synthesis Analysis

The synthesis of a series of different substituted N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides has been reported. The synthesis makes use of a non-steroidal anti-inflammatory drug known as 4-aminophenazone, also called antipyrine.

Molecular Structure Analysis

In N-((1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)carbamothioyl)benzamide (4-AAPT), the thiourea containing N-carbamothioylformamide group A (C12/C13/N3/N4/O2/S1) is bonded with phenyl ring B (C14-C19) at one end and 1,5-dimethyl-1,2-dihydro-3H-pyrazol-3-one group C (C7-C11/N1/N2/O1) at the other end which is further bonded with phenyl ring D (C1-C6).

Physical And Chemical Properties Analysis

The physical and chemical properties such as melting point, boiling point, and density of “this compound” can be found in the ChemicalBook.

Scientific Research Applications

Antitumor Activity Fahim and Shalaby (2019) explored derivatives of benzenesulfonamide, including structures related to N,N-dimethyl-4-{[(5-oxo-3-phenyl-1,5-dihydro-4H-pyrazol-4-yliden)methyl]amino}benzenesulfonamide, for their antitumor properties. Some chlorinated compounds in this study showed significant in vitro antitumor activity, highlighting the potential of these derivatives in cancer research (Fahim & Shalaby, 2019).

Antimicrobial Properties Sojitra et al. (2016) investigated derivatives of benzenesulfonamide, which share structural similarities with this compound, for their antimicrobial activities. The synthesized compounds exhibited excellent to moderate antimicrobial effects, particularly against bacterial strains, indicating their potential in developing new antimicrobial agents (Sojitra et al., 2016).

Enzyme Inhibition Studies Alyar et al. (2019) synthesized Schiff bases derived from sulfamethoxazole and sulfisoxazole, related to this compound. These compounds showed inhibitory effects on enzymes like cholesterol esterase and tyrosinase, suggesting potential applications in biochemical studies related to enzyme activities (Alyar et al., 2019).